2-[4-(3-fluoro-4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[4-[(3-fluoro-4-methoxyphenyl)sulfonylamino]phenyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C18H21FN2O5S/c1-25-10-9-20-18(22)11-13-3-5-14(6-4-13)21-27(23,24)15-7-8-17(26-2)16(19)12-15/h3-8,12,21H,9-11H2,1-2H3,(H,20,22)
• InChI Key: WQNTZDGHKZKZFG-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C18H21FN2O5S
• Molecular Weight: 396.4 g/mol

Description

The compound “2-[4-(3-fluoro-4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The compound may undergo various chemical reactions depending on the conditions. For example, similar compounds like 3-Fluoro-4-methoxybenzenesulfonyl chloride have been used as building blocks in organic synthesis.

Mechanism of Action

Target of Action

It’s known that similar compounds have been used in suzuki–miyaura coupling , a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound might be involved in the suzuki–miyaura coupling , which involves the reaction of an organoboron compound with a halide or pseudo-halide using a palladium catalyst .

Biochemical Pathways

The compound might be involved in various biochemical transformations, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations . These transformations can affect a broad range of biochemical pathways and their downstream effects.

Result of Action

The compound might be involved in the formation of carbon–carbon bonds , which is a fundamental process in organic chemistry and biochemistry.

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds can influence the compound’s action, efficacy, and stability. For instance, the protodeboronation of similar compounds has been reported to occur efficiently with propionic acid by protonolysis . .

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, 3-Fluoro-4-methylbenzenesulfonyl chloride is classified as a skin corrosive and is not applicable for flash point.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. It could also involve assessing its potential applications in various fields, such as medicine or materials science.